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Compound of Interest

Compound Name: Umeclidinium

Cat. No.: B1249183

For Immediate Implementation: This document provides crucial safety and logistical guidance
for laboratory personnel handling Umeclidinium. Adherence to these protocols is essential for

ensuring personal safety and minimizing environmental impact.

Umeclidinium is a long-acting muscarinic antagonist used in the management of chronic
obstructive pulmonary disease (COPD). In a research setting, it is imperative to handle this
compound with appropriate care to avoid potential health risks. Safety data sheets (SDS)
indicate that Umeclidinium bromide may be harmful if swallowed or inhaled, can cause skin
and serious eye irritation, and may lead to respiratory irritation.[1][2][3] It is also recognized as
being very toxic to aquatic life with long-lasting effects.[1][2]

Hazard Identification and Classification

Understanding the specific hazards associated with Umeclidinium is the foundation of safe
handling. The compound is classified under the Globally Harmonized System (GHS) with the
following primary hazards:
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Hazard Classification

GHS Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][3]
- . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[1][3]
) o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child[1]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 ]
Environment, Acute life[1][2]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[1]

Note: This table summarizes the primary hazards. Researchers should always consult the full
Safety Data Sheet (SDS) before handling the substance.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.

Required PPE:

e Gloves: Two pairs of powder-free chemotherapy-rated gloves should be worn.[4][5][6] The

outer glove should extend over the cuff of the gown.[4][6] Gloves must be changed every 30-

60 minutes or immediately if contaminated, torn, or punctured.[4]
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e Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting
cuffs is required.[6][7]

o Eye and Face Protection: Wear safety glasses with side shields or goggles.[3][8] When there
is a risk of splashes or aerosol generation, a full-face shield should be used in conjunction
with goggles.[5][7]

o Respiratory Protection: For routine handling of small quantities in a well-ventilated area or a
chemical fume hood, respiratory protection may not be required. However, if there is a
potential for aerosolization or if handling larger quantities, a NIOSH-approved respirator
(e.g., N95 or higher) is necessary.[8] Work should be conducted in a manner that minimizes
the generation of dust or aerosols.

The following diagram outlines the procedural steps for donning and doffing PPE to ensure
maximum protection.

Doffing PPE (Anteroom/Exit)

Remove Outer Gloves }—» Remove Respiratory Protection }—» Remove Inner Gloves }—»
Donning PPE (Clean Area)
‘ Perform Hand Hygiene ‘—»‘ Don Inner Gloves }—»‘ Don Gown ‘;»‘ Don Outer Gloves (over cuff) }—»‘ Don Eye/Face Protection }—»‘ Don Respiratory Protection (if required) ‘

Remove Gown ‘—»

Perform Hand Hygiene ‘—»

Remove Eye/Face Protection ‘—»

Perform Thorough Hand Hygiene

Click to download full resolution via product page
PPE Donning and Doffing Procedure

Operational Plan: Handling and Storage

Engineering Controls:

» All work involving Umeclidinium powder should be conducted in a certified chemical fume
hood or a powder containment hood to minimize inhalation exposure.
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e Ensure a safety shower and eyewash station are readily accessible.[3]
Procedural Steps for Handling:

o Preparation: Cordon off the work area and ensure all necessary equipment, including PPE
and spill kits, is available.

e Weighing: If weighing the powder, use a containment balance enclosure or perform the task
within a chemical fume hood. Use anti-static weigh boats.

e Reconstitution: When preparing solutions, add the solvent to the Umeclidinium powder
slowly to avoid aerosolization.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully doff PPE
as per the protocol.

Storage:

o Store Umeclidinium in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.[8]

e The recommended storage temperature is often -20°C.[8]
e Protect from moisture and prolonged exposure to air.[8]

Emergency and Disposal Plan

First Aid Measures:
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[2][8]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Get medical

attention if irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Wash out the mouth
with water, provided the person is conscious.

Call a poison center or doctor immediately.[2]

Spill Response:

In the event of a spill, follow these procedural steps and the logical workflow illustrated below.

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

 |solate: Secure the area to prevent the spread of the powder.

o Protect: Don appropriate PPE, including respiratory protection.

o Contain: For a powder spill, gently cover with a plastic sheet or use a spill kit with absorbent

pads to minimize spreading.[8] Do not use dry sweeping methods.

e Clean-Up: Carefully collect the material using a HEPA-filtered vacuum or by gently wetting

the material with an appropriate solvent and using absorbent pads.

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
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« Dispose: All contaminated materials must be placed in a sealed, labeled hazardous waste
container for proper disposal.

Evacuate Area

l

Isolate & Secure Area

Don Full PPE
(incl. Respirator)

Cover/Contain Spill

Clean Up Spill
(No Dry Sweeping)

Decontaminate Area

Package & Label Waste

Report Incident
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Umeclidinium Spill Response Workflow

Disposal Plan:

o Waste Characterization: Umeclidinium is considered hazardous waste due to its toxicity to
aquatic life.[1][2]

o Collection: All disposable materials that have come into contact with Umeclidinium,
including gloves, gowns, bench paper, and cleaning materials, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Disposal: Dispose of waste in accordance with all local, state, and federal regulations for
hazardous chemical waste. Do not dispose of down the drain or in general trash.[9] Consult
with your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures. Outdated or unused medicine should also be disposed of as hazardous
waste.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Researchers: Personal Protective
Equipment and Handling Protocols for Umeclidinium]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1249183#personal-protective-
equipment-for-handling-umeclidinium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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